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Compound of Interest

Compound Name: FBPase-1 inhibitor-1

Cat. No.: B15615537

For researchers, scientists, and drug development professionals working with FBPase-1
inhibitor-1, this guide provides immediate, essential safety, handling, and disposal information.
Adherence to these protocols is crucial for ensuring a safe laboratory environment and the
integrity of your experimental results.

Chemical and Physical Properties

FBPase-1 inhibitor-1, also known by its synonyms F1,6BPase-1 Inhibitor and FBP1 Inhibitor,
is a potent allosteric inhibitor of fructose-1,6-bisphosphatase (FBPase-1). Its chemical and
physical properties are summarized below.
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Property

Value

Chemical Name

2,5-dichloro-N-(5-chloro-2-benzoxazolyl)-
benzenesulfonamide

CAS Number 883973-99-7

Molecular Formula C13H7CIsN203S

Molecular Weight 377.6 g/mol

Appearance Crystalline solid

Solubility DMSO: ~14 mg/mLDMF: ~20 mg/mL

Storage Temperature

Long-term: -20°C (stable for = 4 years)Stock
Solution: -80°C (up to 1 year)

Personal Protective Equipment (PPE)

While FBPase-1 inhibitor-1 is not classified as hazardous under the Globally Harmonized

System (GHS), standard laboratory safety precautions should always be observed. The

following PPE is recommended when handling this compound:

PPE Category

Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.qg., nitrile)

Eye Protection

Safety glasses with side shields or goggles

Body Protection

Laboratory coat

Respiratory

Not required under normal use. Use a fume

hood if creating aerosols or dust.

Operational Plan: Handling and Storage

Receiving and Storage:

» Upon receipt, store the compound at -20°C in its original packaging.
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e For long-term storage of stock solutions, aliquot into smaller volumes to avoid repeated
freeze-thaw cycles and store at -80°C.[1]

Preparation of Stock Solutions:
e FBPase-1 inhibitor-1 is soluble in organic solvents such as DMSO and DMF.[2]

o To prepare a stock solution, dissolve the crystalline solid in the solvent of choice.[2] It is
recommended to purge the solvent with an inert gas before use.[2]

o For aqueous buffers, first dissolve the inhibitor in DMF and then dilute with the aqueous
buffer. A 1:6 solution of DMF:PBS (pH 7.2) can be prepared. Aqueous solutions are not
recommended for storage for more than one day.[2]

General Handling:

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[2]

Disposal Plan

» Dispose of unused FBPase-1 inhibitor-1 and any contaminated materials in accordance
with local, state, and federal regulations.

e This compound is classified as a water hazard class 1, indicating it is slightly hazardous for
water.[3] Do not allow large quantities to enter ground water, water courses, or sewage
systems.[3]

o Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.
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Experimental Protocol: In Vitro FBPase Inhibition
Assay

This protocol outlines a coupled-enzyme assay to determine the inhibitory activity (ICso) of
FBPase-1 inhibitor-1.

Materials:

 FBPase-1 inhibitor-1

e Human or pig kidney FBPase

o Assay Buffer: 0.2 M Tris-acetate, 4 mM MgClz, 4 mM (NH4)2SO0a4, 0.1 EDTA, pH 7.5
e Fructose-1,6-bisphosphate (FBP)

e Phosphoglucose isomerase

e Glucose-6-phosphate dehydrogenase

e NADP*

e 96-well microplate

Microplate reader capable of measuring absorbance at 340 nm
Procedure:
e Prepare a stock solution of FBPase-1 inhibitor-1 in DMSO.

o Create a serial dilution of the inhibitor in the assay buffer to achieve a range of desired
concentrations.

e In a 96-well plate, add the following to each well:
o Assay Buffer

o FBPase-1 inhibitor-1 dilution (or DMSO for control)
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[e]

FBPase enzyme

o

Phosphoglucose isomerase

[¢]

Glucose-6-phosphate dehydrogenase

o NADP*

 Incubate the plate at 30°C for 10 minutes.
« Initiate the reaction by adding the substrate, fructose-1,6-bisphosphate.

e Immediately measure the increase in absorbance at 340 nm over time, which corresponds to
the production of NADPH.

e Calculate the rate of reaction for each inhibitor concentration.

» Plot the reaction rate against the inhibitor concentration and fit the data to a suitable dose-
response curve to determine the I1Cso value.

Visualizations
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FBPase-1 in Gluconeogenesis and its Inhibition
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In Vitro FBPase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling FBPase-1
Inhibitor-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615537#personal-protective-equipment-for-
handling-fbpase-1-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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